Cas no 953039-15-1 (2-chloro-7-methoxyquinazoline)

• Product Name: 2-chloro-7-methoxyquinazoline
• CAS No: 953039-15-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD09907933
• CID: 827232
• PubChem ID: 55251455
• Update Time: 2025-06-26

2-chloro-7-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-methoxy-quinazoline
• 2-Chloro-7-methoxyquinazoline
• 2-Chloro-7-methoxyquinazoline (ACI)
• AKOS006281595
• DTXSID701307206
• 2-chloro-7-methoxymethoxy-10H-phenothiazin-3-ol
• AYOXOMXNWRXDGY-UHFFFAOYSA-N
• 953039-15-1
• SCHEMBL1633917
• SY244416
• F30306
• CS-0144929
• MFCD09907933
• 2-chloro-7-methoxyquinazoline

• MDL： MFCD09907933
• Inchi： 1S/C9H7ClN2O/c1-13-7-3-2-6-5-11-9(10)12-8(6)4-7/h2-5H,1H3
• InChI Key： AYOXOMXNWRXDGY-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(C=CC(=C2)OC)=CN=1

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-chloro-7-methoxyquinazoline

Introduction to 2-chloro-7-methoxyquinazoline (CAS No. 953039-15-1) in Modern Pharmaceutical Research

2-chloro-7-methoxyquinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 953039-15-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its role in drug discovery and development. Quinazolines and their derivatives have been extensively studied for their pharmacological properties, particularly in the context of anticancer, antimicrobial, and anti-inflammatory applications.

The structural motif of 2-chloro-7-methoxyquinazoline consists of a six-membered aromatic ring system fused with a pyrimidine ring, with substituents at the 2-position (chloro) and 7-position (methoxy). This specific arrangement of functional groups makes it a valuable intermediate in synthetic chemistry, enabling further derivatization to produce novel compounds with tailored biological activities. The presence of the chloro group at the 2-position enhances its reactivity, making it susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for generating structurally diverse derivatives.

In recent years, there has been a surge in research focused on quinazoline derivatives as potential therapeutic agents. The methoxy group at the 7-position not only contributes to the electronic properties of the molecule but also influences its solubility and metabolic stability. These factors are critical in determining the compound's bioavailability and efficacy in biological systems. Studies have demonstrated that modifications at different positions of the quinazoline core can significantly alter its pharmacokinetic profile, making it essential to carefully select and optimize synthetic pathways.

One of the most compelling aspects of 2-chloro-7-methoxyquinazoline is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, quinazoline derivatives have shown promise as kinase inhibitors, which are crucial in treating cancers by disrupting aberrant signaling pathways. The chloro and methoxy substituents provide handles for further functionalization, allowing chemists to design molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-chloro-7-methoxyquinazoline. Molecular modeling techniques enable researchers to predict the binding modes of these derivatives with target proteins, facilitating rational drug design. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of large libraries of quinazoline-based compounds. These innovations have led to the identification of several lead candidates that are now undergoing further optimization.

The pharmacological profile of 2-chloro-7-methoxyquinazoline has been explored in various preclinical studies. Initial investigations have highlighted its potential as an antiviral agent, with preliminary data suggesting that it can interfere with viral replication by inhibiting key enzymes involved in the life cycle of certain pathogens. Furthermore, its anti-inflammatory properties have been investigated, with some derivatives exhibiting significant activity in models of chronic inflammation. These findings underscore the compound's therapeutic potential and justify continued research into its applications.

Synthetic methodologies for preparing 2-chloro-7-methoxyquinazoline have also seen significant development. Traditional approaches often involve multi-step sequences starting from readily available aromatic precursors. However, modern synthetic strategies have focused on more efficient and sustainable routes, such as catalytic coupling reactions and microwave-assisted synthesis. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. The optimization of synthetic protocols is crucial for scaling up production and ensuring cost-effective manufacturing processes.

The role of 2-chloro-7-methoxyquinazoline as a building block extends beyond academia into industrial applications. Pharmaceutical companies are increasingly interested in this compound due to its versatility and potential commercial value. Collaborative efforts between academic researchers and industry partners have led to several patents being filed for novel derivatives with improved pharmacological properties. These partnerships are essential for translating laboratory discoveries into viable therapeutic options for patients worldwide.

Looking ahead, the future research directions for 2-chloro-7-methoxyquinazoline and its derivatives are promising. Emerging technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery are expected to further enhance our understanding of how these compounds interact with biological systems. Additionally, there is growing interest in exploring their applications beyond traditional therapeutic areas, such as in neurodegenerative diseases and rare disorders. The adaptability of quinazoline scaffolds makes them ideal candidates for addressing unmet medical needs.

In conclusion,2-chloro-7-methoxyquinazoline (CAS No. 953039-15-1) represents a significant advancement in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a key intermediate has enabled the development of novel compounds with therapeutic promise across multiple disease areas. As research continues to evolve, this compound is poised to play an increasingly important role in shaping future treatments and improving patient outcomes.